Cas no 81616-80-0 ((2S)-2-(2-Methoxyphenyl)propanoic acid)

(2S)-2-(2-Methoxyphenyl)propanoic acid structure

81616-80-0 structure

Product Name:(2S)-2-(2-Methoxyphenyl)propanoic acid

CAS No:81616-80-0

MF:C₁₀H₁₂O₃

MW:180.200483322144

CID:703634

PubChem ID:11137716

Update Time:2024-10-27

(2S)-2-(2-Methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 2-methoxy-a-methyl-, (S)-
- 2-(2-Methoxyphenyl)propanoic acid
- (αS)-2-Methoxy-α-methylbenzeneacetic acid (ACI)
- Benzeneacetic acid, 2-methoxy-α-methyl-, (S)- (ZCI)
- (2S)-2-(2-Methoxyphenyl)propanoic acid
- (S)-2-(2-Methoxyphenyl)propionic acid
- (S)-2-(2 -methoxyphenyl)-propionic acid
- 81616-80-0
- (S)-2-(2-Methoxyphenyl)propanoic acid
- (S)-2-(2-Methoxyphenyl)propanoicacid
- (S)-2-[2-methoxyphenyl]propionic acid
- MFCD20638315
- NUSLQDOXLCYVTQ-ZETCQYMHSA-N
- F19944
- (S)-2-(2-methoxyphenyl)-propanoic acid
- (S)-2(2-methoxyphenyl)propionic acid
- 2-(S)-(2-methoxyphenyl)propionic acid
- (S)-2-(2-methoxyphenyl)-propionic acid
- SCHEMBL7885098
- EN300-6505709
- Inchi： 1S/C10H12O3/c1-7(10(11)12)8-5-3-4-6-9(8)13-2/h3-7H,1-2H3,(H,11,12)/t7-/m0/s1
- InChI Key： NUSLQDOXLCYVTQ-ZETCQYMHSA-N
- SMILES： [C@@H](C1C=CC=CC=1OC)(C)C(=O)O

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.5Å²

(2S)-2-(2-Methoxyphenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40160-10g	(S)-2(2-methoxyphenyl)propionic acid	81616-80-0	97%	10g	￥7600.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40160-1g	(S)-2(2-methoxyphenyl)propionic acid	81616-80-0	97%	1g	￥1990.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40160-5g	(S)-2(2-methoxyphenyl)propionic acid	81616-80-0	97%	5g	￥5070.0	2022-04-27
eNovation Chemicals LLC	Y1086902-250mg	(2S)-2-(2-Methoxyphenyl)propanoic acid	81616-80-0	95%	250mg	$215	2022-10-20
eNovation Chemicals LLC	Y1086902-1g	(2S)-2-(2-Methoxyphenyl)propanoic acid	81616-80-0	95%	1g	$440	2022-10-20
Enamine	EN300-6505709-0.05g	(2S)-2-(2-methoxyphenyl)propanoic acid	81616-80-0		0.05g	$1188.0	2023-05-31
Enamine	EN300-6505709-0.1g	(2S)-2-(2-methoxyphenyl)propanoic acid	81616-80-0		0.1g	$1244.0	2023-05-31
Enamine	EN300-6505709-0.25g	(2S)-2-(2-methoxyphenyl)propanoic acid	81616-80-0		0.25g	$1300.0	2023-05-31
Enamine	EN300-6505709-0.5g	(2S)-2-(2-methoxyphenyl)propanoic acid	81616-80-0		0.5g	$1357.0	2023-05-31
Enamine	EN300-6505709-1.0g	(2S)-2-(2-methoxyphenyl)propanoic acid	81616-80-0		1g	$1414.0	2023-05-31

(2S)-2-(2-Methoxyphenyl)propanoic acid Production Method

Production Method 1

81616-80-0

Reaction Conditions

Reference

Preparation of chiral N-acyloxazolidinones and analogs as drug intermediates

, France, , ,

Production Method 2

75-77-4

91061-46-0

81616-80-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, rt
2.1 Reagents: Methanol Catalysts: 2369896-70-6 Solvents: Dichloromethane ; 15 min, rt
2.2 Reagents: Water ; 5 min, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; 5 min, acidified, rt

Reference

Deracemizing α-Branched Carboxylic Acids by Catalytic Asymmetric Protonation of Bis-Silyl Ketene Acetals with Water or Methanol

Mandrelli, Francesca; et al, Angewandte Chemie, 2019, 58(33), 11479-11482

Production Method 3

1779-49-3

66644-69-7

81616-80-0

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 80 °C; 80 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
3.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ; 24 h, 5 bar, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex

Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Production Method 4

93-25-4

81616-80-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 15 min, -78 °C
1.2 10 min, -78 °C; overnight, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 5 min, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, rt
3.1 Reagents: Methanol Catalysts: 2369896-70-6 Solvents: Dichloromethane ; 15 min, rt
3.2 Reagents: Water ; 5 min, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; 5 min, acidified, rt

Reference

Deracemizing α-Branched Carboxylic Acids by Catalytic Asymmetric Protonation of Bis-Silyl Ketene Acetals with Water or Methanol

Mandrelli, Francesca; et al, Angewandte Chemie, 2019, 58(33), 11479-11482

Production Method 5

62115-71-3

81616-80-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water

Reference

Enantioselective hydrolysis of various racemic α-substituted arylacetonitriles using Rhodococcus sp. CGMCC 0497

Wu, Zhong-Liu; et al, Tetrahedron: Asymmetry, 2001, 12(23), 3305-3312

Production Method 6

81616-80-0

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ; 24 h, 5 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex

Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Production Method 7

81616-80-0

Reaction Conditions

1.1 Catalysts: Rhodium(1+), bis[(1,2,5,6-η)-1,5-cyclooctadiene]-, tetrafluoroborate(1-) (1:1) , 2767121-64-0 Solvents: 2,2,2-Trifluoroethanol ; 30 min, rt
1.2 Reagents: Acetic acid , Hydrogen Solvents: Isopropanol ; 24 h, 50 atm, 35 °C

Reference

Development of C2-Symmetric Chiral Diphosphine Ligands for Highly Enantioselective Hydrogenation Assisted by Ion Pairing

Yu, Jianfei; et al, Organic Letters, 2022, 24(14), 2744-2749

Production Method 8

81616-80-0

Reaction Conditions

1.1 Reagents: Methanol Catalysts: 2369896-70-6 Solvents: Dichloromethane ; 15 min, rt
1.2 Reagents: Water ; 5 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 min, acidified, rt

Reference

Deracemizing α-Branched Carboxylic Acids by Catalytic Asymmetric Protonation of Bis-Silyl Ketene Acetals with Water or Methanol

Mandrelli, Francesca; et al, Angewandte Chemie, 2019, 58(33), 11479-11482

Production Method 9

139122-51-3

81616-80-0

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide
2.1 -

Reference

Preparation of chiral N-acyloxazolidinones and analogs as drug intermediates

, France, , ,

Production Method 10

81616-80-0

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 80 °C; 80 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ; 24 h, 5 bar, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex

Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Production Method 11

578-57-4

81616-80-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; 1 h, rt; 4 h, rt
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
2.2 1 h, -78 °C; -78 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 80 °C; 80 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
4.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ; 24 h, 5 bar, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex

Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125